Cas no 82793-41-7 (2,2,3,4,4,5,5,6,6,7,7-Undecafluoro-1-heptanol)

• Product Name: 2,2,3,4,4,5,5,6,6,7,7-Undecafluoro-1-heptanol
• CAS No: 82793-41-7
• MF: C₇H₅F₁₁O
• MW: 314.096441030502
• CID: 988174
• PubChem ID: 2778067
• Update Time: 2025-10-29

2,2,3,4,4,5,5,6,6,7,7-Undecafluoro-1-heptanol Chemical and Physical Properties

Names and Identifiers

• 1h,1h,3h,7h-perfluoroheptan-1-ol
• 1H,1H,3H,7H-Perfluoroheptanol
• 2,2,3,4,4,5,5,6,6,7,7-undecafluoroheptan-1-ol
• 2,2,3,4,4,5,5,6,6,7,7-undecafluoro-1-heptanol
• PC3719
• FT-0607835
• MFCD00156092
• 82793-41-7
• A840444
• DTXSID30380761
• 2,2,3,4,4,5,5,6,6,7,7-undecakis(fluoranyl)heptan-1-ol
• 2,2,3,4,4,5,5,6,6,7,7-Undecafluoro-1-heptanol

• Inchi： 1S/C7H5F11O/c8-2(4(11,12)1-19)5(13,14)7(17,18)6(15,16)3(9)10/h2-3,19H,1H2
• InChI Key： UFQUKPRALAQKPN-UHFFFAOYSA-N
• SMILES： FC(C(C(CO)(F)F)F)(C(C(C(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 314.01600
• Monoisotopic Mass: 314.01647456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.12310

2,2,3,4,4,5,5,6,6,7,7-Undecafluoro-1-heptanol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 2,2,3,4,4,5,5,6,6,7,7-Undecafluoro-1-heptanol

Recent Advances in the Application of 2,2,3,4,4,5,5,6,6,7,7-Undecafluoro-1-heptanol (CAS 82793-41-7) in Chemical and Biomedical Research

The compound 2,2,3,4,4,5,5,6,6,7,7-Undecafluoro-1-heptanol (CAS 82793-41-7) has garnered significant attention in recent chemical and biomedical research due to its unique physicochemical properties and potential applications. This highly fluorinated alcohol exhibits exceptional hydrophobicity, chemical stability, and surface activity, making it a promising candidate for various industrial and pharmaceutical applications. Recent studies have explored its utility in drug delivery systems, biomedical imaging, and as a building block for advanced materials.

A 2023 study published in the Journal of Fluorine Chemistry demonstrated the compound's effectiveness as a surfactant in microemulsion systems for drug delivery. The research team found that the fluorinated chain of 2,2,3,4,4,5,5,6,6,7,7-Undecafluoro-1-heptanol significantly enhanced the stability of drug-loaded nanoparticles, particularly for hydrophobic therapeutic agents. The study reported a 40% improvement in drug loading capacity compared to conventional surfactants, with maintained biocompatibility in in vitro cell culture models.

In the field of biomedical imaging, researchers at MIT recently (2024) developed a novel contrast agent incorporating 82793-41-7 as a key component. The fluorinated alcohol's ability to selectively accumulate in specific tissues when properly functionalized has shown promise for enhanced MRI contrast. Preliminary animal studies demonstrated a 2.5-fold increase in imaging resolution for certain soft tissues compared to current commercial contrast agents, though further clinical validation is required.

The compound's potential in material science was highlighted in a Nature Materials publication (2023), where it was used to create superhydrophobic coatings with unprecedented durability. The research team utilized 2,2,3,4,4,5,5,6,6,7,7-Undecafluoro-1-heptanol as a terminal modifier in polymer chains, achieving coatings that maintained their water-repellent properties after 10,000 abrasion cycles. This development has significant implications for medical device coatings and implant materials where long-term surface stability is crucial.

From a synthetic chemistry perspective, recent advances (2024) in the production of 82793-41-7 have improved both yield and purity. A team from ETH Zurich developed a novel catalytic system that reduces byproduct formation during the fluorination steps, achieving 95% purity at scale. This breakthrough addresses previous challenges in manufacturing consistency, potentially lowering production costs by approximately 30% according to process economic analyses.

While these developments are promising, researchers caution that further toxicological studies are needed to fully understand the compound's biological interactions. A comprehensive safety assessment published in Regulatory Toxicology and Pharmacology (2023) identified some metabolic concerns at high concentrations, suggesting the need for careful dosage optimization in biomedical applications. Nevertheless, the unique properties of 2,2,3,4,4,5,5,6,6,7,7-Undecafluoro-1-heptanol continue to drive innovative research across multiple disciplines.